molecular formula C12H10ClN3O2 B8747448 N-(3-Chloro-2-methylphenyl)-3-nitropyridin-2-amine CAS No. 61963-69-7

N-(3-Chloro-2-methylphenyl)-3-nitropyridin-2-amine

Cat. No.: B8747448
CAS No.: 61963-69-7
M. Wt: 263.68 g/mol
InChI Key: SUXXKOOWIISTQN-UHFFFAOYSA-N
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Description

N-(3-Chloro-2-methylphenyl)-3-nitropyridin-2-amine is a useful research compound. Its molecular formula is C12H10ClN3O2 and its molecular weight is 263.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

61963-69-7

Molecular Formula

C12H10ClN3O2

Molecular Weight

263.68 g/mol

IUPAC Name

N-(3-chloro-2-methylphenyl)-3-nitropyridin-2-amine

InChI

InChI=1S/C12H10ClN3O2/c1-8-9(13)4-2-5-10(8)15-12-11(16(17)18)6-3-7-14-12/h2-7H,1H3,(H,14,15)

InChI Key

SUXXKOOWIISTQN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1Cl)NC2=C(C=CC=N2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6.3 g. (0.04 mole) of 2-chloro-3-nitropyridine and 16.9 g. (0.12 mole) of 3-chloro-2-methylaniline was heated in an oil bath to 170° C. when the temperature spontaneously rose to 185° C. After an additional 10 minutes at 180° C., the mixture was cooled to 50° C. and extracted with a solution of 75 ml. of water and 25 ml. of acetic acid. The insolubles were collected, air dried, dissolved in methylene chloride, and the solution was dried over magnesium sulfate. The solution was concentrated to a small volume and diluted with 50 ml. of ether which caused crystallization of 6.6 g. of 2-(3-chloro-2-methylanilino)-3-nitropyridine, m.p. 134°-135° C.
Quantity
0.04 mol
Type
reactant
Reaction Step One
Quantity
0.12 mol
Type
reactant
Reaction Step Two

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